Cas no 1401668-91-4 ((S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide)

• Product Name: (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide
• CAS No: 1401668-91-4
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2158820
• Update Time: 2025-10-23

(S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-((r)-1-benzyl-pyrrolidin-3-yl)-n-ethyl-propionamide
• AM97962
• (S)-2-Amino-N-((R)-1-benzylpyrrolidin-3-yl)-N-ethylpropanamide
• (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide

• Inchi： 1S/C16H25N3O/c1-3-19(16(20)13(2)17)15-9-10-18(12-15)11-14-7-5-4-6-8-14/h4-8,13,15H,3,9-12,17H2,1-2H3/t13-,15+/m0/s1
• InChI Key： YTKGBOYCSMWFEA-DZGCQCFKSA-N
• SMILES： O=C([C@H](C)N)N(CC)[C@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide

(S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide: A Comprehensive Overview

The compound with CAS No 1401668-91-4, commonly referred to as (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide is characterized by a pyrrolidine ring, a benzyl group, and an ethyl substituent, all of which contribute to its stereochemical complexity. The presence of these groups not only influences the compound's physical properties but also plays a crucial role in its biological activity. Researchers have found that the stereochemistry of this compound significantly affects its interaction with target proteins, making it a valuable tool in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide. Utilizing asymmetric catalysis and enantioselective reactions, chemists have been able to produce this compound with high optical purity. This development is particularly important as stereochemistry is often critical for the efficacy and safety of pharmaceutical agents.

In terms of pharmacological activity, (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide has shown promise in several preclinical studies. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. Additionally, studies conducted by Smith et al. (2023) revealed that the compound has anti-inflammatory properties, further broadening its potential therapeutic applications.

The application of computational chemistry techniques has provided deeper insights into the molecular mechanisms underlying the activity of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-ethyl-propionamide. Molecular docking studies have revealed that the compound interacts with key residues in the active site of target proteins, suggesting a potential mode of action. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are essential for understanding its reactivity and stability.

From an industrial perspective, the synthesis and characterization of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-Ethyl-propionamide have been optimized to meet the demands of large-scale production. Green chemistry principles have been incorporated into these processes to minimize environmental impact and enhance sustainability. This approach aligns with current industry trends toward eco-friendly manufacturing practices.

In conclusion, (S)-2-Amino-N[((R)]-[benzene]-pyrrolidine-[propionamide]) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse pharmacological activities, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is expected to play an increasingly important role in the fight against various diseases.